Cas no 54476-05-0 (1H-Pyrazole-1-carboxamide, 5-amino-3-phenyl-)

• Product name: 1H-Pyrazole-1-carboxamide, 5-amino-3-phenyl-
• CAS No: 54476-05-0
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 354481
• PubChem ID: 12339322

1H-Pyrazole-1-carboxamide, 5-amino-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxamide, 5-amino-3-phenyl-
• 5-amino-3-phenylpyrazole-1-carboxamide
• UVXPFLZMZWJBQT-UHFFFAOYSA-N
• 54476-05-0
• SCHEMBL9423275
• 5-Amino-3-phenyl-1H-pyrazole-1-carboxamide

• Inchi： InChI=1S/C10H10N4O/c11-9-6-8(13-14(9)10(12)15)7-4-2-1-3-5-7/h1-6H,11H2,(H2,12,15)
• InChI Key： UVXPFLZMZWJBQT-UHFFFAOYSA-N
• SMILES： NC1N(C(N)=O)N=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 202.0856
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 86.93